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Compound of Interest

Compound Name: NIR178

Cat. No.: B1193346

FOR RESEARCH USE ONLY. Not for human or veterinary use.

This document provides crucial safety and logistical information for researchers, scientists, and
drug development professionals working with NIR178, also known as Taminadenant or PBF-
5009. It is imperative to supplement this guide with the official Safety Data Sheet (SDS) provided
by your supplier and to adhere to all institutional and local regulations.

Compound Information

NIR178 is a potent and selective antagonist of the adenosine A2A receptor.[1][2] It is an orally
active compound investigated for its potential in immunotherapy and for the treatment of
neurodegenerative diseases.[1]
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Property Value Reference
Synonyms Taminadenant, PBF-509 [1]

CAS Number 1337962-47-6 [1]
Molecular Formula C1oHsBrN~

Molecular Weight ~306.12 g/mol

Appearance Solid

Solubility Soluble in DMSO

Short-term: 0-4°C; Long-term:

Storage Temperature
-20°C

Hazard Identification and Personal Protective
Equipment (PPE)

While a comprehensive, publicly available GHS classification for NIR178 is not readily
available, it should be handled with the caution appropriate for a novel pharmacological agent.
The primary routes of exposure are inhalation, ingestion, and skin/eye contact.

Assumed Hazards:
o May be harmful if swallowed, inhaled, or absorbed through the skin.
o May cause eye, skin, and respiratory tract irritation.

» The toxicological properties have not been fully investigated.

Personal Protective Equipment (PPE) Workflow
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Caption: Required PPE for handling NIR178.

Handling and Operational Plan
Engineering Controls

« Ventilation: All handling of NIR178 powder and preparation of stock solutions should be
conducted in a certified chemical fume hood to minimize inhalation exposure.

Personal Hygiene

» Wash hands thoroughly with soap and water after handling NIR178, before breaks, and at
the end of the workday.

» Do not eat, drink, or smoke in laboratory areas where NIR178 is handled.

Step-by-Step Handling Protocol

e Preparation:
o Ensure the chemical fume hood is operational and the work area is clean and uncluttered.
o Gather all necessary equipment and reagents.
o Don the appropriate PPE as outlined in the diagram above.

e Weighing:
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o Carefully weigh the desired amount of NIR178 powder in the fume hood.

o Use a spatula and a tared weigh boat. Avoid generating dust.

¢ Solubilization:

o Add the appropriate solvent (e.g., DMSO) to the vessel containing the NIR178 powder.

o Cap the vessel and mix gently until the solid is completely dissolved.

 Aliquoting and Storage:

o Aliquot the stock solution into clearly labeled, dated, and sealed containers.

o Store aliquots at the recommended temperature (-20°C for long-term storage).

Spill Management and First Aid

Spill Response

Spill Type

Procedure

Minor Spill

1. Alert others in the area.2. Wearing
appropriate PPE, cover the spill with an
absorbent material (e.g., vermiculite, sand).3.
Collect the absorbed material into a sealed
container for hazardous waste disposal.4. Clean
the spill area with a suitable solvent and then

with soap and water.

Major Spill

1. Evacuate the immediate area.2. Alert your
institution's Environmental Health and Safety
(EHS) department.3. Prevent entry into the

area.4. Await response from trained personnel.

First Aid Measures
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Exposure Route

First Aid Procedure

Inhalation

Move the person to fresh air. If breathing is
difficult, provide oxygen. Seek immediate

medical attention.

Skin Contact

Immediately flush the affected area with copious
amounts of water for at least 15 minutes.
Remove contaminated clothing. Seek medical

attention if irritation persists.

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the
upper and lower eyelids. Seek immediate

medical attention.

Ingestion

Do NOT induce vomiting. If the person is
conscious, rinse their mouth with water. Seek

immediate medical attention.

Disposal Plan

All materials contaminated with NIR178 must be disposed of as hazardous chemical waste.

Waste Disposal Workflow
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Caption: Disposal workflow for NIR178 waste.
Key Disposal Steps:
e Segregation: Do not mix NIR178 waste with other waste streams.

» Labeling: All waste containers must be clearly labeled with "Hazardous Waste," the full
chemical name "NIR178 (Taminadenant),” and the approximate concentration and quantity.

o Storage: Store waste containers in a designated, secondary containment area away from
incompatible materials.

e Pickup: Contact your institution's Environmental Health and Safety (EHS) department to
arrange for proper disposal. Do not dispose of NIR178 down the drain or in regular trash.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Essential Safety and Operational Guide for Handling
NIR178 (Taminadenant)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1193346#personal-protective-equipment-for-
handling-nirl78]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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